Cas no 15299-08-8 (Indeno[1,2,3-gh]benz[a]anthracene,7-methyl-)

• Product Name: Indeno[1,2,3-gh]benz[a]anthracene,7-methyl-
• CAS No: 15299-08-8
• MF: C₂₅H₁₆
• MW: 316.394546508789
• CID: 201759
• PubChem ID: 146254
• Update Time: 2025-04-19

Indeno[1,2,3-gh]benz[a]anthracene,7-methyl- Chemical and Physical Properties

Names and Identifiers

• Indeno[1,2,3-gh]benz[a]anthracene,7-methyl-
• 7-Methyl-dibenzo<a,e>fluoranthen
• 7-Methylindeno[1,2,3-gh]tetraphene
• dibenz[a,e]aceanthrylene, 7-methyl-
• DTXSID50165178
• 7-Methyldibenz(a,e)aceanthrylene
• ZB2H5Y2YLH
• 7-Methyldibenz[a,e]aceanthrylene
• Dibenz(a,e)aceanthrylene, 7-methyl-
• CCRIS 6132
• 7-Methyldibenzo(a,e)fluoranthene
• 15299-08-8
• 7-METHYLDIBENZO[A,E]FLUORANTHENE

• Inchi： 1S/C25H16/c1-15-10-11-20-21(12-15)23-13-16-6-2-4-8-18(16)22-14-17-7-3-5-9-19(17)24(20)25(22)23/h2-14H,1H3
• InChI Key： XYMGVEWHYUINOJ-UHFFFAOYSA-N
• SMILES： C12C3=CC4C=CC=CC=4C=1C1C=CC(C)=CC=1C2=CC1C=CC=CC3=1

Computed Properties

• Exact Mass: 316.12528
• Monoisotopic Mass: 316.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives